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Compound of Interest

Compound Name: 2-Methyl-5-nitro-1H-indole

Cat. No.: B1267103

Essential Safety and Handling Guide for 2-
Methyl-5-nitro-1H-indole

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Methyl-5-nitro-1H-indole was publicly
available at the time of this document's creation. The following guidance is synthesized from
the SDSs of structurally similar compounds, including 2-Methyl-5-nitro-1H-indole-3-
carbaldehyde and 2-Methyl-5-nitroaniline. Researchers, scientists, and drug development
professionals should treat 2-Methyl-5-nitro-1H-indole with a high degree of caution and
handle it as a potentially hazardous substance. The information provided here is for guidance
purposes and should be supplemented by a thorough risk assessment before any handling.

This guide provides essential, immediate safety and logistical information for handling 2-
Methyl-5-nitro-1H-indole, including operational and disposal plans.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure risks. The following table
summarizes the recommended PPE for handling 2-Methyl-5-nitro-1H-indole, based on
information for analogous compounds.
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PPE Category

Specification

Standards/References

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to EN 166 (EU) or
NIOSH (US) and OSHA's eye
and face protection regulations
in 29 CFR 1910.133.[1][2]

Skin Protection

Impervious protective clothing
to prevent skin contact.
Chemical-resistant gloves
(consult manufacturer data for

specific material compatibility).

General laboratory practice.
The selected protective gloves
have to satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374 derived from it.[1]

Respiratory Protection

For weighing and diluting, a
NIOSH-approved half-face
respirator with a combination
filter for organic vapors and
particulates is recommended.
If exposure limits are exceeded
or irritation occurs, a full-face

respirator should be used.

Conforming to NIOSH or
European Standard EN 149.[1]

[2]

Firefighting

A self-contained breathing
apparatus (SCBA) is

mandatory.

MSHA/NIOSH approved or
equivalent.[1][2]

Operational Plan: Safe Handling and Use

Adherence to the following procedural steps is mandatory when working with 2-Methyl-5-nitro-

1H-indole.

1. Engineering Controls and Preparation:

o Work in a well-ventilated area, such as a designated chemical fume hood.[1][2]

e Ensure that an eyewash station and safety shower are readily accessible.
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o Keep the substance away from incompatible materials, including strong oxidizing agents,
acids, acid chlorides, and acid anhydrides.

» Store the chemical in a cool, dry, and well-ventilated area in a tightly closed container.[1][2]
2. Handling the Chemical:

o Before handling, put on all required PPE as specified in the table above.

» Avoid the formation of dust and aerosols.[1]

e Prevent contact with skin, eyes, and clothing.[1][2]

» Use non-sparking tools to prevent ignition.[1]

» After handling, wash hands thoroughly.[1][2]

3. In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water and remove
contaminated clothing.[1][2]

o Eye Contact: Rinse eyes cautiously with water for at least 15 minutes.[1][2]
 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][2]
e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1]

 In all cases of exposure, seek immediate medical attention.[2]

Disposal Plan

Contaminated materials and waste must be handled as hazardous waste.

» Waste Collection: Collect waste material in a suitable, labeled, and sealed container.

» Disposal of Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be
collected in a designated hazardous waste container.
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o Disposal Method: Dispose of contents and container to an appropriate treatment and
disposal facility in accordance with applicable local, regional, and national laws and
regulations.[1] Do not allow the chemical to enter drains.[1]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Methyl-5-nitro-
1H-indole.
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Safe Handling Workflow for 2-Methyl-5-nitro-1H-indole
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Caption: Workflow for safe handling of 2-Methyl-5-nitro-1H-indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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